Cas no 834898-59-8 (3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-)
834898-59-8 structure
Product Name:3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
CAS No:834898-59-8
MF:C16H28N2O
MW:264.406324386597
CID:670475
PubChem ID:127257126
Update Time:2025-04-19
3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
- 4-dodecylidene-3-methyl-1H-pyrazol-5-one
- 4-Dodecylidene-3-methyl-1H-pyrazol-5(4H)-one
- 834898-59-8
-
- Inchi: 1S/C16H28N2O/c1-3-4-5-6-7-8-9-10-11-12-13-15-14(2)17-18-16(15)19/h13H,3-12H2,1-2H3,(H,18,19)/b15-13+
- InChI Key: KPERGWPUEFPYOS-FYWRMAATSA-N
- SMILES: O=C1/C(/C(C)=NN1)=C/CCCCCCCCCCC
Computed Properties
- Exact Mass: 264.220163521g/mol
- Monoisotopic Mass: 264.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 41.5Ų
3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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